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Compound of Interest

Compound Name: 4-Chloroquinazolin-6-yl acetate

Cat. No.: B068581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Chloroquinazolin-6-yl acetate is a key chemical intermediate primarily utilized in the

synthesis of targeted cancer therapeutics, particularly kinase inhibitors. Its quinazoline core is a

privileged scaffold in medicinal chemistry, known for its interaction with the ATP-binding sites of

various protein kinases. This technical guide provides a comprehensive overview of the

fundamental properties of 4-Chloroquinazolin-6-yl acetate, including its physicochemical

characteristics, a general synthesis approach, and its role in the development of kinase

inhibitors targeting critical cell signaling pathways.

Core Properties
This section summarizes the key physicochemical properties of 4-Chloroquinazolin-6-yl
acetate. The data has been aggregated from various chemical suppliers and databases.
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Property Value Source

Molecular Formula C₁₀H₇ClN₂O₂ [1][2]

Molecular Weight 222.63 g/mol [1][2]

CAS Number 179246-11-8 [1][2]

Appearance Solid (predicted) -

Purity Typically ≥98% [2]

Solubility
Soluble in organic solvents like

DMSO and DMF (inferred)
-

Storage
2-8°C under an inert

atmosphere
[1]

Synthesis and Chemical Reactivity
While a specific, detailed experimental protocol for the synthesis of 4-Chloroquinazolin-6-yl
acetate is not readily available in peer-reviewed literature, a general synthetic route can be

inferred from the synthesis of analogous 4-chloroquinazoline derivatives. The process typically

involves a multi-step sequence starting from substituted anthranilic acids.

General Synthesis Workflow
A plausible synthetic pathway for 4-Chloroquinazolin-6-yl acetate is outlined below. This

workflow is based on established methods for the synthesis of the 4-chloroquinazoline core

structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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